Cas no 50991-21-4 (Cyclopropanecarboxaldehyde, 2-methyl-, trans-)

• Product Name: Cyclopropanecarboxaldehyde, 2-methyl-, trans-
• CAS No: 50991-21-4
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 363650
• PubChem ID: 13379956
• Update Time: 2025-04-19

Cyclopropanecarboxaldehyde, 2-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2-methyl-, trans-
• (1R,2R)-2-methylcyclopropane-1-carbaldehyde
• AT23548
• 1226589-78-1
• F92083
• DTXSID80538795
• EN300-3076014
• 50991-21-4
• TRANS-2-METHYLCYCLOPROPANE-1-CARBALDEHYDE
• rel-(1R,2R)-2-Methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C5H8O/c1-4-2-5(4)3-6/h3-5H,2H2,1H3/t4-,5+/m1/s1
• InChI Key： LUAHIAJUNPNXHL-UHNVWZDZSA-N
• SMILES： O=C[C@@H]1C[C@H]1C

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07